Cas no 1805211-95-3 (3-Amino-2-(difluoromethyl)-4-hydroxy-6-methylpyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-4-hydroxy-6-methylpyridine
• CAS No: 1805211-95-3
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4916882
• Update Time: 2025-05-20

3-Amino-2-(difluoromethyl)-4-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-hydroxy-6-methylpyridine

• Inchi： 1S/C7H8F2N2O/c1-3-2-4(12)5(10)6(11-3)7(8)9/h2,7H,10H2,1H3,(H,11,12)
• InChI Key： VNAQBUYWDNGAJG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(C)N1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-2-(difluoromethyl)-4-hydroxy-6-methylpyridine

3-Amino-2-(difluoromethyl)-4-hydroxy-6-methylpyridine: A Comprehensive Overview

The compound 3-Amino-2-(difluoromethyl)-4-hydroxy-6-methylpyridine, identified by the CAS number CAS No. 1805211-95-3, is a significant molecule in the field of organic chemistry. This pyridine derivative has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule's structure, characterized by the presence of an amino group at position 3, a difluoromethyl group at position 2, a hydroxyl group at position 4, and a methyl group at position 6, makes it a versatile compound with promising properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The incorporation of fluorine atoms in organic compounds, as seen in the difluoromethyl group of this molecule, has been shown to enhance pharmacokinetic properties such as bioavailability and stability. This makes 3-Amino-2-(difluoromethyl)-4-hydroxy-6-methylpyridine a valuable candidate for exploring new therapeutic agents.

In terms of chemical synthesis, researchers have developed efficient methods to synthesize this compound. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been optimized to ensure the purity and stability of the final product, making it suitable for large-scale production.

The biological activity of this compound has been extensively studied. Recent findings indicate that it exhibits potent antimicrobial activity, particularly against gram-positive bacteria. This property is attributed to its ability to disrupt bacterial cell membranes and inhibit key enzymes involved in bacterial metabolism. Additionally, preliminary studies suggest that this compound may have potential applications in cancer therapy due to its ability to induce apoptosis in cancer cells.

In the field of material science, the unique electronic properties of this pyridine derivative have been explored for use in organic electronics. Its ability to act as an electron acceptor makes it a promising candidate for applications in organic photovoltaic devices and light-emitting diodes (LEDs). Researchers are currently investigating its compatibility with other organic semiconductors to develop more efficient electronic devices.

The environmental impact of this compound is another area of interest. Studies have shown that it is biodegradable under specific conditions, reducing concerns about its long-term persistence in the environment. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 3-Amino-2-(difluoromethyl)-4-hydroxy-6-methylpyridine represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in medicine and materials science.